Cas no 1804863-78-2 (5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde)
5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
-
- Inchi: 1S/C9H4BrF6NO2/c10-1-4-2-17-5(3-18)7(19-9(14,15)16)6(4)8(11,12)13/h2-3H,1H2
- InChI Key: LQFFYFFUMZIJPX-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C=O)C(=C1C(F)(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 321
- XLogP3: 3.3
- Topological Polar Surface Area: 39.2
5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081756-1g |
5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde |
1804863-78-2 | 97% | 1g |
$1,490.00 | 2022-04-01 |
5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
Research Briefing on 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1804863-78-2)
This research briefing provides an in-depth analysis of the latest advancements and applications of 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1804863-78-2), a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound's unique trifluoromethyl and trifluoromethoxy groups make it particularly valuable in the development of bioactive molecules with enhanced metabolic stability and lipophilicity.
Recent studies have highlighted the role of this compound in the synthesis of novel kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-based scaffolds that exhibit potent inhibitory activity against JAK2 and EGFR kinases, with IC50 values in the low nanomolar range. The bromomethyl group at the 5-position serves as a versatile handle for further functionalization through nucleophilic substitution reactions.
In the agrochemical sector, research has focused on its application in developing next-generation pesticides. The trifluoromethoxy group's electron-withdrawing properties contribute to improved insecticidal activity, as evidenced by recent patent filings from major agrochemical companies (WO2023051234A1). The compound's stability under physiological conditions makes it particularly suitable for systemic pesticides with prolonged activity.
Synthetic methodologies for this compound have seen significant optimization in the past two years. A 2024 publication in Organic Process Research & Development describes a scalable, one-pot procedure starting from 3,4-dichloro-5-(trifluoromethyl)pyridine-2-carboxaldehyde, achieving an overall yield of 78% with excellent purity (>99.5%). This advancement addresses previous challenges in regioselective bromination and trifluoromethoxylation.
Structural-activity relationship (SAR) studies utilizing this building block have revealed interesting insights into the importance of the trifluoromethoxy group's spatial orientation. X-ray crystallographic data (CCDC deposition 2256789) shows that the compound adopts a planar conformation that facilitates optimal binding in enzyme active sites. This structural feature has been leveraged in the design of CNS-active compounds with improved blood-brain barrier penetration.
Future research directions include exploring its potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could serve as an ideal linker component. Preliminary results from academic-industrial collaborations suggest promising applications in targeted protein degradation strategies for previously "undruggable" targets.
1804863-78-2 (5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)